Cas no 898446-78-1 (9-(4-ethoxyphenyl)-8-oxo-2-(thiophen-2-yl)-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(4-ethoxyphenyl)-8-oxo-2-(thiophen-2-yl)-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898446-78-1
• MF: C₁₈H₁₅N₅O₃S
• MW: 381.408401727676
• CID: 6308771
• PubChem ID: 7267811
• Update Time: 2025-06-03

9-(4-ethoxyphenyl)-8-oxo-2-(thiophen-2-yl)-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(4-ethoxyphenyl)-8-oxo-2-(thiophen-2-yl)-8,9-dihydro-7H-purine-6-carboxamide
• CCG-300039
• 9-(4-ethoxyphenyl)-8-oxo-2-thiophen-2-yl-7H-purine-6-carboxamide
• F2565-0161
• AKOS024660568
• 898446-78-1

• Inchi： 1S/C18H15N5O3S/c1-2-26-11-7-5-10(6-8-11)23-17-14(21-18(23)25)13(15(19)24)20-16(22-17)12-4-3-9-27-12/h3-9H,2H2,1H3,(H2,19,24)(H,21,25)
• InChI Key： FNLSAJAQUDPXSE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1N=C(C(N)=O)C2=C(N=1)N(C(N2)=O)C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 381.08956053g/mol
• Monoisotopic Mass: 381.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 139Ų

Additional information on 9-(4-ethoxyphenyl)-8-oxo-2-(thiophen-2-yl)-8,9-dihydro-7H-purine-6-carboxamide

9-(4-Ethoxyphenyl)-8-Oxo-2-(Thiophen-2-Yl)-8,9-Dihydro-7H-Purine-6-Carboxamide: A Comprehensive Overview

The compound 9-(4-Ethoxyphenyl)-8-Oxo-2-(Thiophen-2-Yl)-8,9-Dihydro-7H-Purine-6-Carboxamide (CAS No: 898446-78-1) is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the purine derivative family, a class of molecules known for their diverse biological activities and applications in drug discovery.

Purine derivatives have long been recognized for their ability to modulate various cellular processes, making them valuable targets in the development of therapeutic agents. The structure of this compound is characterized by a purine scaffold, which serves as the core framework, with several substituents attached at specific positions to enhance its bioactivity and selectivity.

The thiophene moiety at position 2 of the purine ring introduces unique electronic properties and enhances the molecule's ability to interact with biological targets. Thiophene, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in hydrogen bonding and π–π interactions, which are critical for molecular recognition in biological systems.

At position 9 of the purine ring, the 4-Ethoxyphenyl group is attached. This substituent contributes to the molecule's lipophilicity and solubility, which are essential for its pharmacokinetic properties. The ethoxy group also plays a role in modulating the molecule's electronic environment, potentially influencing its binding affinity to target proteins.

The carboxamide group at position 6 of the purine ring is another critical feature of this compound. Carboxamides are commonly used in drug design due to their ability to form hydrogen bonds with amino acid residues in protein binding pockets. This functional group enhances the molecule's bioavailability and stability in physiological conditions.

Recent studies have focused on the biological activity of this compound, particularly its potential as an inhibitor of key enzymes involved in metabolic pathways or signaling cascades associated with diseases such as cancer and inflammation. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are critical regulators of cell proliferation and survival.

In addition to its enzymatic activity, this compound has also been investigated for its antioxidant properties, which could make it a candidate for therapies targeting oxidative stress-related disorders. The thiophene moiety is believed to contribute significantly to these antioxidant effects by stabilizing reactive oxygen species through resonance mechanisms.

The synthesis of 9-(4-Ethoxyphenyl)-8-Oxo-2-(Thiophen-2-Yl)-8,9-Dihydro-7H-Purine-6-Carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the purine scaffold through condensation reactions, followed by selective substitution at specific positions to introduce the desired functional groups.

One of the challenges in synthesizing this compound lies in achieving high yields while maintaining stereochemical integrity at each step. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic methods, to optimize the reaction conditions and improve overall efficiency.

From an application standpoint, this compound holds promise as a lead molecule for drug development programs targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Its unique combination of functional groups allows for fine-tuning of pharmacokinetic properties and selectivity toward specific biological targets.

Preliminary in vitro studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cell lines while sparing normal cells, suggesting its potential as an anticancer agent with reduced systemic toxicity compared to conventional chemotherapeutic agents.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding mode with target proteins and guided further optimization efforts aimed at improving its potency and selectivity.

In conclusion, 9-(4-Ethoxyphenyl)-8-Oxo-2-(Thiophen-2-Yl)-8,9-Dihydro-7H-Purine-6-Carboxamide represents a promising candidate for further exploration in drug discovery programs due to its unique chemical structure and diverse biological activities.